Cas no 310395-10-9 (4-(4-Methoxy-3-methylphenyl)piperidine)

• Product Name: 4-(4-Methoxy-3-methylphenyl)piperidine
• CAS No: 310395-10-9
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 4673124
• PubChem ID: 22729194
• Update Time: 2025-07-22

4-(4-Methoxy-3-methylphenyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-(4-METHOXY-3-METHYLPHENYL)PIPERIDINE
• 310395-10-9
• EN300-1830978
• DB-184030
• SCHEMBL5584591
• CS-0280587
• AKOS012457546
• 4-(4-Methoxy-3-methylphenyl)piperidine

• Inchi： 1S/C13H19NO/c1-10-9-12(3-4-13(10)15-2)11-5-7-14-8-6-11/h3-4,9,11,14H,5-8H2,1-2H3
• InChI Key： LFSVHCZJBFRGKH-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1C)C1CCNCC1

Computed Properties

• Exact Mass: 205.146664230g/mol
• Monoisotopic Mass: 205.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 4-(4-Methoxy-3-methylphenyl)piperidine

Professional Introduction to 4-(4-Methoxy-3-methylphenyl)piperidine (CAS No. 310395-10-9)

4-(4-Methoxy-3-methylphenyl)piperidine, a compound with the chemical identifier CAS No. 310395-10-9, is a significant molecule in the field of pharmaceutical chemistry. This compound belongs to the piperidine class of heterocyclic amines, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a 4-methoxy-3-methylphenyl substituent, contribute to its unique chemical properties and biological interactions.

The synthesis and characterization of 4-(4-Methoxy-3-methylphenyl)piperidine have been subjects of extensive research due to its potential in drug development. The methoxy and methyl groups attached to the phenyl ring introduce steric and electronic effects that modulate the compound's reactivity and binding affinity. These modifications are critical in designing molecules that can interact selectively with biological targets, making them valuable in the development of novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological properties of piperidine derivatives. Studies have shown that compounds containing piperidine moieties exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and antiviral effects. The introduction of functional groups such as methoxy and methyl into the piperidine ring can significantly alter these properties, leading to more potent and selective drug candidates.

One of the most compelling aspects of 4-(4-Methoxy-3-methylphenyl)piperidine is its potential in the treatment of neurological disorders. Piperidine derivatives have been extensively studied for their ability to modulate neurotransmitter systems, particularly those involving dopamine and serotonin. The structural similarity of this compound to known bioactive molecules suggests that it may have similar effects on neural pathways, making it a promising candidate for further investigation.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy. By leveraging these tools, scientists have been able to identify novel piperidine derivatives with enhanced pharmacological properties. The use of molecular modeling techniques has been particularly useful in understanding how structural modifications affect binding affinity and efficacy. This approach has accelerated the discovery process and has led to the identification of several promising drug candidates.

The synthesis of 4-(4-Methoxy-3-methylphenyl)piperidine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions, reductive amination, and cyclization processes. Each step must be meticulously controlled to avoid side reactions that could compromise the integrity of the final product.

Quality control is another critical aspect of working with this compound. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm the identity and purity of 4-(4-Methoxy-3-methylphenyl)piperidine. These methods provide detailed information about the molecular structure and help ensure that the compound meets the required specifications for further research or development.

The potential applications of 4-(4-Methoxy-3-methylphenyl)piperidine extend beyond neurological disorders. Preliminary studies suggest that this compound may also have applications in other therapeutic areas, such as cancer treatment and pain management. The ability to modulate neurotransmitter systems could make it useful in developing treatments for chronic pain conditions by targeting specific neural pathways involved in pain perception.

Future research directions for 4-(4-Methoxy-3-methylphenyl)piperidine include exploring its mechanism of action in detail and evaluating its efficacy in preclinical models. By understanding how this compound interacts with biological targets at a molecular level, researchers can identify ways to optimize its therapeutic potential. Additionally, investigating its pharmacokinetic properties will be essential for determining its suitability for clinical translation.

The development of novel pharmaceuticals is a complex process that requires collaboration across multiple disciplines. Chemists play a crucial role in designing and synthesizing new molecules, while biologists focus on understanding their biological effects. Pharmacologists bridge these two areas by evaluating drug candidates for efficacy and safety before they proceed to clinical trials.

The importance of interdisciplinary research cannot be overstated when it comes to advancing drug discovery efforts. By combining expertise from chemistry, biology, pharmacology, and other related fields, researchers can accelerate the development of new treatments that address unmet medical needs. Compounds like 4-(4-Methoxy-3-methylphenyl)piperidine exemplify this collaborative approach and highlight the potential for innovative therapies derived from basic scientific research.